Cas no 1263277-62-8 (3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide)

• Product Name: 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide
• CAS No: 1263277-62-8
• MF: C₇H₆BrF₂NO₂S
• MW: 286.093846797943
• CID: 5948595
• PubChem ID: 129962347
• Update Time: 2025-05-19

3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-bromo-2,4-difluoro-N-methyl-
• 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide
• EN300-1453070
• 1263277-62-8

• Inchi： 1S/C7H6BrF2NO2S/c1-11-14(12,13)5-3-2-4(9)6(8)7(5)10/h2-3,11H,1H3
• InChI Key： INCNCZBDJIRKAQ-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=C(F)C(Br)=C1F

Computed Properties

• Exact Mass: 284.92707g/mol
• Monoisotopic Mass: 284.92707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.737±0.06 g/cm3(Predicted)
• Boiling Point: 324.0±52.0 °C(Predicted)
• pka: 10.40±0.50(Predicted)

Additional information on 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide

Introduction to 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CAS No: 1263277-62-8) and Its Applications in Modern Chemical Biology

3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide, identified by the CAS number 1263277-62-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in pharmaceutical and agrochemical industries. The presence of both bromo and fluoro substituents, along with a methyl group and a sulfonamide functional group, makes this molecule a promising candidate for further research and development.

The structural configuration of 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide imparts distinct chemical characteristics that make it particularly useful in various biochemical interactions. The bromo and fluoro groups introduce electron-withdrawing effects, which can modulate the reactivity of the molecule. Additionally, the sulfonamide moiety is known to enhance binding affinity to biological targets, making it an attractive scaffold for drug design. These features have positioned this compound as a key intermediate in the synthesis of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide has emerged as a compound of interest in this domain due to its ability to interact with biological targets in a highly specific manner. Studies have demonstrated its potential in modulating enzyme activity and receptor binding, which are critical mechanisms in many diseases. The fluorine atoms, in particular, have been shown to improve metabolic stability and binding affinity, making this compound a valuable asset in medicinal chemistry.

The pharmaceutical industry has been leveraging sulfonamides for decades due to their broad spectrum of biological activities. 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide builds upon this legacy by incorporating additional functional groups that enhance its pharmacological properties. The bromo substituent can serve as a handle for further chemical modifications, allowing researchers to tailor the molecule for specific applications. This flexibility has made it a favorite among chemists working on drug discovery programs.

One of the most compelling aspects of 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide is its role in developing novel therapeutic agents. Recent studies have highlighted its potential in targeting various disease pathways, including inflammation and cancer. The ability of this compound to interact with multiple biological targets suggests that it could be used in combination therapies, providing a synergistic effect that may enhance treatment outcomes. This multifaceted approach aligns with the current trend toward personalized medicine, where drugs are designed to target specific patient populations based on their unique biological profiles.

The synthesis of 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the preparation of 2,4-difluorobenzene sulfonamide, which is then brominated to introduce the bromo group at the desired position. The final step involves methylating the nitrogen atom of the sulfonamide group to achieve the desired product. This synthetic route underscores the compound's feasibility for large-scale production, which is crucial for industrial applications.

The chemical properties of 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide also make it an interesting candidate for material science applications. For instance, its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations, which could have implications for green chemistry initiatives aimed at reducing waste and improving reaction efficiency.

As research continues to uncover new applications for 3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide, its importance in chemical biology is only expected to grow. The compound's unique structural features and biological activity make it a versatile tool for scientists working on cutting-edge therapeutic solutions. By leveraging advances in synthetic chemistry and computational modeling, researchers can further optimize this molecule for enhanced efficacy and safety profiles.

In conclusion,3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CAS No: 1263277-62-8) represents a significant advancement in the field of chemical biology. Its multifaceted applications span from drug discovery to material science, underscoring its broad utility and potential impact on future innovations. As our understanding of biological systems continues to evolve,3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide is poised to play an increasingly important role in shaping the future of biomedical research.